Cas no 39941-51-0 (Degalactotigonin)

Degalactotigonin is a steroidal saponin derived from certain plant species, notably those in the Solanaceae family. It exhibits notable bioactivity, including potential anti-inflammatory, anticancer, and immunomodulatory properties, making it a compound of interest in pharmacological research. Its mechanism of action often involves interaction with cellular membranes or signaling pathways, contributing to its cytotoxic effects against certain cancer cell lines. Degalactotigonin is also studied for its role in modulating immune responses, offering potential applications in immunotherapy. The compound is characterized by its high purity and stability, ensuring reliability in experimental and preclinical studies. Its structural specificity further allows for targeted research in drug development and biochemical investigations.

Degalactotigonin structure

Product Name:Degalactotigonin

CAS No:39941-51-0

MF:C₅₀H₈₂O₂₂

MW:1035.17289876938

CID:837610

PubChem ID:329770112

Update Time:2025-06-11

Degalactotigonin Chemical and Physical Properties

Names and Identifiers

- Degalactotigonin
- DEGALACTOTIGONIN(RG)
- Desgalactotigonin
- β-Lycotetraosyltigogenin
- Dihydroaspidistrin
- Uttronin A
- TTS 15
- beta-Lycotetraosyltigogenin
- (-)-Desgalactotigonin
- 2-[2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(5'-tetramethylspiro[[?]-2,2'-tetrahydropyran]yl)oxy-tetrahydropyran-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-(3,4,5-trihydroxytetrahydropyran-2-yl)oxy-tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- Spirostan-3-yl 4-O-(2-O-hexopyranosyl-3-O-pentopyranosylhexopyranosyl)hexopyranoside
- NSC698797
- 39941-51-0
- beta-D-Galactopyranoside, (3beta,5alpha,25R)-spirostan-3-yl O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-xylopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-
- 3-O-(beta-Lycotetraosyl)-(25R)-5alpha-spirostan-3beta-ol
- Degalactotigonin, analytical standard
- AKOS040763715
- CHEMBL454566
- (3beta,5alpha,25R)-Spirostan-3-yl O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-xylopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-beta-D-galactopyranoside
- DTXSID90276515
- MDL： MFCD09264644
- Inchi： 1S/C50H82O22/c1-20-7-12-50(64-18-20)21(2)32-28(72-50)14-26-24-6-5-22-13-23(8-10-48(22,3)25(24)9-11-49(26,32)4)65-45-40(62)37(59)41(31(17-53)68-45)69-47-43(71-46-39(61)36(58)34(56)29(15-51)66-46)42(35(57)30(16-52)67-47)70-44-38(60)33(55)27(54)19-63-44/h20-47,51-62H,5-19H2,1-4H3/t20-,21+,22+,23+,24-,25+,26+,27-,28+,29-,30-,31-,32+,33+,34-,35-,36+,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,47+,48+,49+,50-/m1/s1
- InChI Key： BJNQXJIQCPPOHN-NUKVSUKUSA-N
- SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O